Cas no 88427-99-0 (2H-1,3-Thiazine, 3-(ethylsulfonyl)tetrahydro-2-(nitromethylene)-)

• Product name: 2H-1,3-Thiazine, 3-(ethylsulfonyl)tetrahydro-2-(nitromethylene)-
• CAS No: 88427-99-0
• MF: C₇H₁₂N₂O₄S₂
• MW: 252.311179161072
• CID: 633187
• PubChem ID: 71317845

2H-1,3-Thiazine, 3-(ethylsulfonyl)tetrahydro-2-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine, 3-(ethylsulfonyl)tetrahydro-2-(nitromethylene)-
• 3-ethylsulfonyl-2-(nitromethylidene)-1,3-thiazinane
• DTXSID60748092
• 88427-99-0
• 3-(Ethanesulfonyl)-2-(nitromethylidene)-1,3-thiazinane

• Inchi： InChI=1S/C7H12N2O4S2/c1-2-15(12,13)8-4-3-5-14-7(8)6-9(10)11/h6H,2-5H2,1H3
• InChI Key： YDTOTVGVVZZWRF-UHFFFAOYSA-N
• SMILES： CCS(=O)(=O)N1CCCSC1=C[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.02384922g/mol
• Monoisotopic Mass: 252.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 117Ų
• XLogP3: 0.7